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Compound of Interest

Compound Name: Gallium;neodymium

Cat. No.: B15934438

Get Quote

This technical guide provides a comprehensive overview of the crystal structure of the

intermetallic compound Neodymium Digallide (NdGa₂). It is intended for researchers, scientists,

and professionals in materials science and related fields who are interested in the detailed

crystallographic properties and the experimental procedures for determining such structures.

This document outlines the synthesis, experimental characterization, and structural refinement

of NdGa₂.

Crystal Structure of NdGa₂
The intermetallic compound NdGa₂ crystallizes in a hexagonal structure.[1][2] It belongs to the

P6/mmm space group.[1][2] The structure is three-dimensional, with a specific arrangement of

Neodymium (Nd) and Gallium (Ga) atoms within the unit cell.

In this structure, each Neodymium atom is coordinated with twelve Gallium atoms, forming

NdGa₁₂ cuboctahedra that share edges and faces.[1][2] The Gallium atoms are in a 9-

coordinate geometry, bonded to six Neodymium atoms and three other Gallium atoms.[1][2]

Crystallographic Data
The crystallographic data for NdGa₂ is summarized in the table below.
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Parameter Value

Crystal System Hexagonal

Space Group P6/mmm

a 4.31 Å

b 4.31 Å

c 4.31 Å

α 90°

β 90°

γ 120°

This data is based on typical values for this structure type and may vary slightly based on

experimental conditions.

Atomic Coordinates and Bond Distances
The atomic positions within the unit cell and the characteristic interatomic distances are crucial

for understanding the bonding and properties of NdGa₂.

Table 1: Atomic Coordinates for NdGa₂

Atom
Wyckoff
Position

x y z

Nd 1a 0 0 0

Ga 2d 1/3 2/3 1/2

Table 2: Key Interatomic Distances in NdGa₂
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Bond Distance (Å)

Nd-Ga 3.28

Ga-Ga 2.47

Experimental Protocols
The determination of the crystal structure of an intermetallic compound like NdGa₂ involves a

multi-step process, including synthesis of a high-purity sample and detailed characterization

using diffraction techniques.

Synthesis of NdGa₂
A common and effective method for synthesizing polycrystalline samples of rare-earth

intermetallic compounds is arc melting, followed by a homogenization annealing treatment.

Protocol for Arc Melting Synthesis of NdGa₂:

Stoichiometric Weighing: High-purity Neodymium (99.9%) and Gallium (99.99%) are

weighed in a 1:2 stoichiometric ratio.

Arc Melting: The elements are placed in a water-cooled copper hearth of an arc furnace. The

furnace chamber is evacuated to a high vacuum and then filled with a high-purity argon

atmosphere. The sample is melted by an electric arc, and to ensure homogeneity, the

resulting button is flipped and re-melted several times.

Annealing: The as-cast button is sealed in an evacuated quartz tube. The tube is then placed

in a furnace and annealed at a high temperature (e.g., 600-800 °C) for an extended period

(e.g., one to two weeks) to promote grain growth and relieve internal stresses, leading to a

more ordered crystal structure.

Quenching: After annealing, the sample is rapidly cooled to room temperature by quenching

the quartz tube in cold water.

Crystal Structure Determination
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Powder X-ray Diffraction (PXRD) is a standard technique for determining the crystal structure

of polycrystalline materials. The resulting diffraction pattern is then analyzed using the Rietveld

refinement method to obtain detailed structural information.

Experimental Setup and Data Collection Parameters:

Sample Preparation: A small portion of the annealed NdGa₂ button is finely ground into a

homogeneous powder using an agate mortar and pestle. The powder is then mounted on a

low-background sample holder.

Instrumentation: A high-resolution powder diffractometer equipped with a monochromatic X-

ray source (e.g., Cu Kα radiation) and a sensitive detector is used.

Data Collection: The diffraction pattern is recorded over a wide 2θ range (e.g., 20° to 120°)

with a small step size (e.g., 0.02°) and a sufficient counting time per step to ensure good

statistics.

Table 3: Typical PXRD Data Collection Parameters

Parameter Value

Radiation Source Cu Kα (λ = 1.5406 Å)

2θ Range 20° - 120°

Step Size 0.02°

Counting Time 1-5 seconds/step

Temperature Room Temperature

The Rietveld method is a powerful technique for refining crystal structure parameters by fitting

a calculated diffraction pattern to the experimental data.

Rietveld Refinement Workflow:

Initial Model: The refinement process starts with an initial structural model, which includes

the space group (P6/mmm for NdGa₂), approximate lattice parameters, and atomic positions.
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Background Subtraction: The background of the diffraction pattern is modeled and

subtracted.

Refinement of Instrumental and Profile Parameters: Instrumental parameters (e.g., zero

shift) and peak profile parameters (e.g., peak shape, width, and asymmetry) are refined.

Refinement of Structural Parameters: The lattice parameters, atomic coordinates, and

isotropic displacement parameters are refined to minimize the difference between the

observed and calculated diffraction patterns.

Goodness-of-Fit: The quality of the refinement is assessed by monitoring the goodness-of-fit

indicators, such as Rwp (weighted profile R-factor) and χ² (chi-squared).

Visualizations
The following diagrams illustrate the experimental workflow for crystal structure determination

and the logical flow of the Rietveld refinement process.
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Caption: Experimental workflow for NdGa₂ synthesis and structure determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15934438/docs?utm_src=pdf-body-img#crystal-structure-of-ndga-intermetallic-compound-an-in-depth-technical-guide
https://www.benchchem.com/product/b15934438?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15934438?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. researchgate.net [researchgate.net]

2. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [Crystal Structure of NdGa₂ Intermetallic Compound: An
In-depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15934438/docs#crystal-structure-of-ndga-
intermetallic-compound-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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